Cas no 953739-35-0 (6-methyl-3-propyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-methyl-3-propyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 953739-35-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 2857034
• Update Time: 2025-06-13

6-methyl-3-propyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-propyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-methyl-3-propylpyrido[3,2-d][1,2]oxazole-4-carboxylic acid
• Z234896335
• 6-methyl-3-propyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C11H12N2O3/c1-3-4-8-9-7(11(14)15)5-6(2)12-10(9)16-13-8/h5H,3-4H2,1-2H3,(H,14,15)
• InChI Key： UPLQNWLOZPYPCN-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(=O)O)C=C(C)N=2)C(CCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2

Additional information on 6-methyl-3-propyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

Introduction to 6-Methyl-3-Propyl-1,2-Oxazolo[5,4-b]Pyridine-4-Carboxylic Acid (CAS No. 953739-35-0)

6-Methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 953739-35-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid features a fused heterocyclic ring system with a carboxylic acid functional group, making it an attractive candidate for various biochemical and pharmacological studies.

The chemical structure of 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid can be represented as follows: the core structure consists of a pyridine ring fused with an oxazole ring, with a methyl group at the 6-position and a propyl group at the 3-position. The carboxylic acid group is attached to the 4-position of the pyridine ring. This unique arrangement of functional groups imparts specific chemical properties and reactivity to the compound, which are crucial for its biological activities.

In recent years, significant advancements have been made in understanding the biological properties of 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid. Research has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. Studies have also demonstrated its ability to modulate various signaling pathways involved in inflammation and pain perception.

One of the key areas of research involving 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid has also been investigated for its analgesic effects. Pain management remains a significant challenge in healthcare, and there is a growing need for new analgesic agents with improved efficacy and safety profiles. Research has shown that this compound can effectively alleviate pain by modulating nociceptive pathways in the central nervous system. Specifically, it has been found to interact with specific receptors involved in pain signaling, such as TRPV1 and P2X receptors.

The pharmacokinetic properties of 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. The compound is metabolized primarily by hepatic enzymes and is eliminated from the body through both renal and biliary routes. These pharmacokinetic characteristics make it suitable for further development as an oral therapeutic agent.

In addition to its therapeutic potential, 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells or organisms. The ability of this compound to selectively modulate specific signaling pathways makes it a valuable tool for investigating the mechanisms underlying inflammation and pain.

The synthesis of 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid has been optimized using modern synthetic methods. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. These methods typically involve multi-step reactions that include cyclization steps to form the oxazolopyridine core structure followed by functional group modifications to introduce the methyl and propyl substituents and the carboxylic acid group.

In conclusion, 6-methyl-3-propyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid (CAS No. 953739-35-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as an anti-inflammatory and analgesic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.